Cas no 1985171-30-9 (1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

1-(2-Methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid is a specialized benzotriazole derivative featuring a methoxy-substituted alkyl group at the N1 position and a carboxylic acid functional group at the 7-position of the benzotriazole core. This structural configuration imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both the benzotriazole moiety and the carboxylic acid group allows for versatile chemical modifications, enabling applications in coordination chemistry, ligand design, and heterocyclic synthesis. Its stability under mild conditions further enhances its utility in controlled reaction environments.
1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid structure
1985171-30-9 structure
Product Name:1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid
CAS No:1985171-30-9
MF:C12H15N3O3
MW:249.265802621841
CID:6578508
PubChem ID:113450358
Update Time:2025-05-20

1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1985171-30-9
    • 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid
    • EN300-6749526
    • Inchi: 1S/C12H15N3O3/c1-12(2,18-3)7-15-10-8(11(16)17)5-4-6-9(10)13-14-15/h4-6H,7H2,1-3H3,(H,16,17)
    • InChI Key: VLVQOWQJNPOLKO-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(C)CN1C2C(C(=O)O)=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 249.11134135g/mol
  • Monoisotopic Mass: 249.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77.2Ų

1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid Pricemore >>

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Additional information on 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid

1-(2-Methoxy-2-Methylpropyl)-1H-1,2,3-Benzotriazole-7-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1985171-30-9, known as 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of benzotriazole derivatives, which are widely studied for their roles in various fields such as materials science, pharmacology, and environmental chemistry. The benzotriazole core of this molecule contributes to its stability and reactivity, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of benzotriazole derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of high-performance polymers and coatings. The carboxylic acid group present in the molecule plays a crucial role in its ability to form hydrogen bonds, which is essential for enhancing the mechanical properties of materials. Additionally, the methoxy and methylpropyl substituents contribute to the molecule's hydrophobicity and solubility, making it suitable for applications in drug delivery systems and bioactive materials.

In the field of pharmacology, 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid has shown promising results as a potential drug candidate. Studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The benzotriazole framework provides a rigid structure that facilitates specific interactions with target proteins, enhancing its bioactivity. Furthermore, the carboxylic acid group enables the molecule to undergo various post-synthetic modifications, allowing for fine-tuning of its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining control over stereochemistry. This approach not only enhances the efficiency of production but also reduces environmental impact by minimizing waste generation.

From an environmental perspective, benzotriazole derivatives like this compound are being investigated for their role in remediation technologies. The carboxylic acid group enables the molecule to act as a chelating agent, facilitating the removal of heavy metals from contaminated water sources. This property makes it a valuable component in eco-friendly remediation strategies, aligning with global efforts to address water pollution and promote sustainable practices.

Looking ahead, ongoing research is focused on expanding the applications of 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazole-7-carboxylic acid across diverse industries. Collaborative efforts between academia and industry are expected to drive innovation and accelerate its commercialization. As new insights into its chemical behavior and biological activity emerge, this compound is poised to play a pivotal role in advancing scientific knowledge and addressing real-world challenges.

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